Cas no 135863-69-3 (2-Hexadecenoic acid,4,5-dioxo-, (2E)-)

• Product Name: 2-Hexadecenoic acid,4,5-dioxo-, (2E)-
• CAS No: 135863-69-3
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 179043
• PubChem ID: 6438690
• Update Time: 2025-04-19

2-Hexadecenoic acid,4,5-dioxo-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexadecenoic acid,4,5-dioxo-, (2E)-
• (E)-4,5-dioxohexadec-2-enoic acid
• podoscyphic acid
• (2E)-4,5-dioxohexadec-2-enoic acid
• 2-Hexadecenoic acid, 4,5-dioxo-, (E)-
• 4,5-Dioxo-2-hexadecnoic acid
• CHEBI:204846
• 135863-69-3
• CHEMBL430092

• Inchi： 1S/C16H26O4/c1-2-3-4-5-6-7-8-9-10-11-14(17)15(18)12-13-16(19)20/h12-13H,2-11H2,1H3,(H,19,20)/b13-12+
• InChI Key： PWWAQDKNDPWXOO-OUKQBFOZSA-N
• SMILES： O=C(C(/C=C/C(=O)O)=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 282.18318
• Monoisotopic Mass: 282.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 4.5

Experimental Properties

• Density: 1.026
• Boiling Point: 414.1°Cat760mmHg
• Flash Point: 218.4°C
• Refractive Index: 1.477
• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids